(Z)-N2-cyclohexyl-N4-phenyl-6-(2-(quinuclidin-3-ylidene)hydrazinyl)-1,3,5-triazine-2,4-diamine

• Molecular Formula: C22H30N8
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 4-N-[(Z)-1-azabicyclo[2.2.2]octan-3-ylideneamino]-6-N-cyclohexyl-2-N-phenyl-1,3,5-triazine-2,4,6-triamine
• InChI: InChI=1S/C22H30N8/c1-3-7-17(8-4-1)23-20-25-21(24-18-9-5-2-6-10-18)27-22(26-20)29-28-19-15-30-13-11-16(19)12-14-30/h1,3-4,7-8,16,18H,2,5-6,9-15H2,(H3,23,24,25,26,27,29)/b28-19+
• InChI Key: OSGYXPMNRHRJBR-TURZUDJPSA-N
• Isomeric SMILES: C1CCC(CC1)NC2=NC(=NC(=N2)NC3=CC=CC=C3)N/N=C/4\CN5CCC4CC5
• Canonical SMILES: C1CCC(CC1)NC2=NC(=NC(=N2)NC3=CC=CC=C3)NN=C4CN5CCC4CC5

Description

(Z)-N2-cyclohexyl-N4-phenyl-6-(2-(quinuclidin-3-ylidene)hydrazinyl)-1,3,5-triazine-2,4-diamine is a structurally complex triazine derivative featuring a 1,3,5-triazine core substituted with cyclohexyl, phenyl, and hydrazinyl-quinuclidin-3-ylidene groups. The compound’s stereochemistry (Z-configuration) at the quinuclidine-hydrazinyl junction likely influences its physicochemical and biological properties. This analog has a molecular formula of C15H21N7 and a molecular weight of 299.38, lacking the quinuclidine moiety present in the target compound . The addition of the quinuclidin-3-ylidene group in the (Z)-isomer introduces steric and electronic effects that may enhance binding affinity or alter solubility compared to simpler triazine derivatives.

Biological Activity

(Z)-N2-cyclohexyl-N4-phenyl-6-(2-(quinuclidin-3-ylidene)hydrazinyl)-1,3,5-triazine-2,4-diamine is a complex organic compound that has garnered attention in medicinal chemistry due to its unique structural features. This compound integrates a triazine core with hydrazine and quinuclidine functionalities, suggesting potential interactions with various biological targets. This article reviews the biological activity of this compound, synthesizing findings from diverse sources and presenting relevant data.

Structural Overview

The molecular structure of (Z)-N2-cyclohexyl-N4-phenyl-6-(2-(quinuclidin-3-ylidene)hydrazinyl)-1,3,5-triazine-2,4-diamine includes:

• Triazine Ring : A six-membered ring containing three nitrogen atoms.
• Hydrazine Moiety : Contributes to potential reactivity and biological interactions.
• Quinuclidine Group : Known for its neuroactive properties.

This combination may enhance the compound's biological activity compared to similar compounds lacking these specific moieties.

Biological Activity

The biological activity of (Z)-N2-cyclohexyl-N4-phenyl-6-(2-(quinuclidin-3-ylidene)hydrazinyl)-1,3,5-triazine-2,4-diamine can be categorized into several key areas:

1. Anticancer Activity

Research indicates that derivatives of 1,3,5-triazines exhibit significant anticancer properties. The compound's structure suggests it may inhibit various cancer-related enzymes such as DNA topoisomerase IIα and carbonic anhydrases. For instance, similar triazine derivatives have shown effective inhibition against melanoma cell lines with GI50 values in the nanomolar range .

2. Neuroprotective Effects

The quinuclidine component is associated with neuroprotective effects due to its interaction with nicotinic acetylcholine receptors (nAChRs). Compounds that modulate nAChRs have therapeutic potential in treating neurodegenerative diseases .

3. Antimicrobial Properties

Hydrazone derivatives linked to triazines have demonstrated antimicrobial activity. The presence of the hydrazine moiety may enhance the compound's ability to interact with microbial targets.

Comparative Analysis

The following table summarizes the biological activities of structurally related compounds:

Compound Name	Structure Features	Biological Activity
1,3-Diaryltriazinones	Triazine ring with aryl groups	Anticancer
Hydrazone Derivatives	Hydrazone functional group	Antimicrobial
Quinuclidine Derivatives	Quinuclidine moiety	Neuroprotective

This comparison highlights how (Z)-N2-cyclohexyl-N4-phenyl-6-(2-(quinuclidin-3-ylidene)hydrazinyl)-1,3,5-triazine-2,4-diamine may possess a broader spectrum of activity due to its unique structural features.

Case Studies

Several studies have been conducted to evaluate the biological effects of similar compounds:

• Study on Antitumor Activity :
  A series of N2,6-substituted 1,3,5-triazines were synthesized and tested for anticancer properties. One compound showed remarkable activity against melanoma cells with a GI50 of $3.3\times 10^{-8}\text{ M}$ and TGI of $1.1\times 10^{-6}\text{ M}$, indicating strong potential for further development .
• Neuroprotective Study :
  Research on quinuclidine derivatives revealed their effectiveness as nAChR modulators, which could lead to advancements in treating conditions like Alzheimer's disease .

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential therapeutic effects, particularly in the treatment of inflammatory and autoimmune diseases. Its structural features allow it to interact with specific biological targets, which can modulate immune responses.

Case Study: Inhibition of MTH1 Enzyme

Research indicates that this compound may serve as an inhibitor of the MTH1 enzyme, which is involved in regulating cellular responses to oxidative stress. Inhibiting this enzyme can lead to apoptosis in cancer cells, making it a candidate for cancer therapy .

Neuropharmacology

Due to the presence of a quinuclidinyl moiety, the compound may exhibit activity at cholinergic receptors. This suggests potential applications in treating neurodegenerative disorders such as Alzheimer's disease by enhancing acetylcholine signaling.

Case Study: Acetylcholinesterase Inhibition

Studies have shown that compounds with similar structures can inhibit acetylcholinesterase, leading to increased levels of acetylcholine in the brain, which is beneficial for cognitive function .

Antimicrobial Activity

Preliminary studies suggest that this compound may possess antimicrobial properties. The triazine core is known for its ability to interact with microbial enzymes, potentially leading to antibacterial effects.

Case Study: Antibacterial Screening

Research involving derivatives of triazine compounds has demonstrated significant activity against various bacterial strains, indicating that (Z)-N2-cyclohexyl-N4-phenyl-6-(2-(quinuclidin-3-ylidene)hydrazinyl)-1,3,5-triazine-2,4-diamine could be explored further as a novel antimicrobial agent .

Agricultural Chemistry

The compound's structural characteristics may also lend themselves to applications in agrochemicals. Its ability to modulate biological pathways could be harnessed for developing new pesticides or herbicides.

Case Study: Agrochemical Development

Innovative research has focused on utilizing similar triazine-based compounds as herbicides due to their efficacy in inhibiting plant growth by interfering with photosynthetic processes .

Data Summary Table

Application Area	Potential Benefits	Relevant Studies
Medicinal Chemistry	Treatment of autoimmune diseases	Inhibition of MTH1 enzyme
Neuropharmacology	Cognitive enhancement through acetylcholine modulation	Acetylcholinesterase inhibition
Antimicrobial Activity	Potential antibacterial properties	Screening against bacterial strains
Agricultural Chemistry	Development of new pesticides/herbicides	Triazine derivatives as herbicides

Comparison with Similar Compounds

Research Findings and Data Gaps

• Synthesis : High-yield routes (>90%) for triazine hydrazines (e.g., ) suggest feasible scalability for the target compound .
• Computational Predictions : used DFT calculations (B3LYP/6-311G**) to predict detonation properties; similar methods could model the target compound’s electronic structure .
• Unresolved Questions : The role of the Z-configuration in biological activity and the compound’s metabolic stability remain unstudied.

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for introducing the quinuclidin-3-ylidene hydrazinyl group into the 1,3,5-triazine scaffold?

• Methodology : The hydrazinyl group can be introduced via condensation reactions between hydrazine derivatives and carbonyl-containing intermediates. For example, refluxing a mixture of the triazine precursor (e.g., 6-chloro-substituted triazine) with quinuclidin-3-ylidene hydrazine in a polar aprotic solvent (e.g., DMF or acetic acid) under nitrogen atmosphere can yield the target compound. Monitoring reaction progress via TLC and optimizing stoichiometry (e.g., 1:1.2 molar ratio) improves yield .
• Key Considerations : Side reactions, such as over-substitution or oxidation of the hydrazine moiety, require careful temperature control (60–80°C) and inert conditions.

Q. Which spectroscopic techniques are most effective for characterizing this compound’s structure?

• Methodology :

• NMR : $^1 \text{H}$- and $^13 \text{C}$-NMR confirm substituent positions and stereochemistry. For example, the Z-configuration of the hydrazinyl group can be verified via coupling constants in $^1 \text{H}$-NMR (e.g., $J = 8–10 \, \text{Hz}$ for trans-olefinic protons) .
• IR : Stretching frequencies for N–H (3200–3400 cm$^{-1}$) and C=N (1600–1650 cm$^{-1}$) validate functional groups .
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight and fragmentation patterns .

Q. How can crystallographic data be refined to resolve ambiguities in the Z-configuration?

• Methodology : Use single-crystal X-ray diffraction with SHELX software for structure refinement. Key steps include:

• Data collection at low temperature (100 K) to minimize thermal motion.
• Applying restraints for disordered quinuclidine rings.
• Validating the Z-configuration via hydrogen-bonding networks and torsional angles .
  • Example : A similar triazine derivative showed a C–N–N–C dihedral angle of 172°, confirming the Z-isomer .

Advanced Research Questions

Q. How can computational modeling predict the compound’s binding affinity to biological targets (e.g., kinases)?

• Methodology :

• Docking Studies : Use AutoDock Vina or Schrödinger Suite to simulate interactions between the triazine core and ATP-binding pockets. Focus on hydrogen bonds (e.g., triazine N atoms with Lys/Arg residues) and hydrophobic contacts (quinuclidine and cyclohexyl groups) .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess stability of ligand-receptor complexes. Analyze root-mean-square deviation (RMSD) to identify conformational shifts .
  • Data Interpretation : A ΔG binding energy < −8 kcal/mol suggests high affinity. Compare with experimental IC$_{50}$ values for validation.

Q. What experimental approaches resolve contradictions in SAR studies regarding the quinuclidine moiety’s role in bioactivity?

• Methodology :

• Analog Synthesis : Prepare derivatives with rigid (e.g., piperidine) or flexible (e.g., morpholine) substituents to isolate steric/electronic effects.
• Biological Assays : Test inhibition of target enzymes (e.g., EGFR kinase) using fluorescence polarization or radiometric assays.
• Statistical Analysis : Use multivariate regression to correlate substituent parameters (e.g., LogP, polar surface area) with activity .
  • Case Study : In a triazine-based kinase inhibitor, replacing quinuclidine with a smaller cyclohexane group reduced potency by 10-fold, highlighting the importance of the bicyclic amine’s rigidity .

Q. How can reaction conditions be optimized to mitigate low yields in large-scale syntheses?

• Methodology :

• DoE (Design of Experiments) : Vary solvent (e.g., acetonitrile vs. THF), temperature (40–100°C), and catalyst (e.g., p-TsOH) to identify optimal parameters.
• Catalysis : Screen transition metals (e.g., CuI for Ullmann-type couplings) to accelerate C–N bond formation .
• Workflow : Pilot-scale reactions (10–50 g) using continuous flow reactors improve reproducibility and reduce byproducts .
  • Example : A similar triazine synthesis achieved 85% yield using DMF at 80°C with 5 mol% CuI, compared to 60% yield in THF .